(E)-3-(5-bromo-2-furyl)-2-cyano-2-propenethioamide
Description
(E)-3-(5-bromo-2-furyl)-2-cyano-2-propenethioamide, also known as BRB2PT, is a chemical compound that has been studied for its potential use in scientific research. This compound is a thioamide derivative that has been found to exhibit interesting biochemical and physiological effects.
Scientific Research Applications
Thiocyanation, Halogenation, and Nitration
Research on the bromination and thiocyanation of 2-substituted 4-(2-furyl)thiazoles, which share structural similarities with the compound , reveals that these processes can lead to the formation of bromo-substituted derivatives. These reactions are temperature-dependent and are indicative of the compound's reactivity under different conditions (Saldabol et al., 2002).
Optical and Charge Transport Properties
The study of chalcone derivatives, which include compounds structurally related to "(E)-3-(5-bromo-2-furyl)-2-cyano-2-propenethioamide," highlights their potential applications in semiconductor devices due to their notable linear optical, second, and third-order nonlinear optical properties. These properties make them suitable candidates for use in various optoelectronic and semiconductor devices (Shkir et al., 2019).
Catalytic and Synthetic Applications
Research involving the catalytic activity of PtCl2 in the cyclization of alkynes with furans indicates the formation of phenols and carbonyl compounds, showcasing the potential of furyl-containing compounds in synthetic chemistry. The involvement of cyclopropyl platinum carbenes as intermediates suggests the versatility of these compounds in catalytic processes (Martín‐Matute et al., 2003).
Thermodynamic Properties
The study of the thermodynamic properties of 2-cyano-3-[5-(phenyl)-2-furyl]-2-propenamide solutions in various organic solvents provides insight into the solubility and interaction effects within these solutions. This research can inform the development of pharmaceutical formulations and materials science applications (Sobechko et al., 2017).
properties
IUPAC Name |
(E)-3-(5-bromofuran-2-yl)-2-cyanoprop-2-enethioamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2OS/c9-7-2-1-6(12-7)3-5(4-10)8(11)13/h1-3H,(H2,11,13)/b5-3+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDIFKESFDKLWHK-HWKANZROSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)Br)C=C(C#N)C(=S)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(OC(=C1)Br)/C=C(\C#N)/C(=S)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
299934-47-7 |
Source
|
| Record name | (2E)-3-(5-bromofuran-2-yl)-2-cyanoprop-2-enethioamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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